Cas no 26173-93-3 (3,4-dimethyl-1H-pyrrole-2-carbonitrile)

3,4-dimethyl-1H-pyrrole-2-carbonitrile structure
26173-93-3 structure
Product Name:3,4-dimethyl-1H-pyrrole-2-carbonitrile
CAS No:26173-93-3
MF:C7H8N2
MW:120.151821136475
CID:914338
PubChem ID:45092502
Update Time:2025-04-19

3,4-dimethyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • pyrrole-2-carbonitrile, 3,4-dimethyl- (8ci)
    • 3,4-dimethyl-1H-pyrrole-2-carbonitrile
    • 3,4-Dimethyl-pyrrole-2-carbonitrile
    • P11522
    • BS-22150
    • CS-0450233
    • PB25492
    • AKOS006359139
    • 1H-Pyrrole-2-carbonitrile, 3,4-dimethyl-
    • 26173-93-3
    • SCHEMBL8536555
    • dimethyl-cyanopyrrole
    • DTXSID40666982
    • Inchi: 1S/C7H8N2/c1-5-4-9-7(3-8)6(5)2/h4,9H,1-2H3
    • InChI Key: ZWOGGXFFTJGUPG-UHFFFAOYSA-N
    • SMILES: N1C=C(C)C(C)=C1C#N

Computed Properties

  • Exact Mass: 120.069
  • Monoisotopic Mass: 120.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.6A^2
  • XLogP3: 1.5

3,4-dimethyl-1H-pyrrole-2-carbonitrile Pricemore >>

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